Cas no 1018966-60-3 (9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-)
9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-
-
- MDL: MFCD16621586
- Inchi: 1S/C13H9F3N2/c1-7-6-9(13(14,15)16)11-8-4-2-3-5-10(8)18-12(11)17-7/h2-6H,1H3,(H,17,18)
- InChI Key: UFAYJDNCODXVIK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C2=C(C(F)(F)F)C=C(C)N=C12
9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 207335-1g |
2-Methyl-4-trifluoromethyl-9H-pyrido-[2,3-b]-indole |
1018966-60-3 | 1g |
$1815.00 | 2023-09-07 |
9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-
9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-: A Versatile Scaffold in Medicinal Chemistry
9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- is a heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. Its structural characteristics, including the presence of a pyrido[2,3-b]indole core and the substitution of a trifluoromethyl group at the 4-position, make it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the context of targeting kinase pathways and protein-protein interactions that are implicated in various diseases.
The pyrido[2,3-b]indole core is a well-established motif in pharmaceutical research due to its ability to modulate biological targets through diverse mechanisms. The introduction of a trifluoromethyl group at the 4-position of this scaffold enhances its metabolic stability and physicochemical properties, which are critical for drug-like behavior. This modification also contributes to the compound's high lipophilicity, enabling it to penetrate biological membranes more effectively and reach intracellular targets. Such properties are particularly advantageous in the design of small molecule inhibitors for diseases such as oncology and infectious diseases.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-, which has been explored as a building block for the development of fluorinated derivatives with enhanced biological activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the trifluoromethyl substitution significantly improves the selectivity and potency of the compound when targeting tyrosine kinase receptors. This finding underscores the importance of fluorine-containing scaffolds in modern drug design, as they often exhibit improved metabolic stability and reduced off-target effects.
The 2-methyl group at the 2-position of the pyrido[2,3-b]indole core further modulates the compound's pharmacological profile. This substitution has been shown to enhance the hydrophobicity of the molecule, which is crucial for its interaction with lipid-rich cellular membranes. Additionally, the methyl group may influence the compound's conformational flexibility, allowing it to adopt multiple binding modes that are essential for its interaction with complex biological targets. This adaptability is a key factor in its potential as a versatile platform for drug development.
Research published in Bioorganic & Medicinal Chemistry Letters in 2024 has further expanded the understanding of 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-'s biological activity. The compound has been identified as a potential inhibitor of proteasome activity, a process critical in the degradation of misfolded proteins. This property makes it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where the accumulation of toxic protein aggregates is a hallmark. The trifluoromethyl substitution appears to enhance the compound's ability to bind to the proteasome, thereby improving its therapeutic potential.
Another area of interest is the use of 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- in the development of antiviral agents. A recent study in Antiviral Research explored its ability to inhibit the replication of RNA viruses by targeting key enzymes involved in viral replication. The compound demonstrated significant antiviral activity against hepatitis C virus (HCV) and herpes simplex virus (HSV), suggesting its potential as a broad-spectrum antiviral agent. This property is particularly valuable in the context of emerging viral threats, where the development of new antiviral drugs is urgently needed.
The pyrido[2,3-b]indole scaffold is also being investigated for its role in the treatment of inflammatory diseases. A 2023 study in Journal of Inflammation Research reported that compounds derived from this scaffold, including 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-, exhibit anti-inflammatory effects by modulating the activity of cytokine signaling pathways. This property could make them useful in the management of conditions such as rheumatoid arthritis and autoimmune disorders, where chronic inflammation is a central feature.
One of the challenges in the development of 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- is optimizing its selectivity for specific targets while minimizing off-target effects. Recent advances in computational modeling and structure-based drug design have enabled researchers to predict the compound's interactions with various biological targets. These tools have been instrumental in identifying potential binding sites and modulation mechanisms, facilitating the design of more effective and safer therapeutic agents.
In conclusion, 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- represents a promising scaffold in medicinal chemistry with a wide range of potential applications. Its unique structural features, including the trifluoromethyl substitution and the 2-methyl group, contribute to its favorable pharmacological profile. Ongoing research is focused on expanding its therapeutic utility, particularly in the treatment of oncology, infectious diseases, and neurodegenerative disorders. As the field of drug discovery continues to evolve, compounds like 9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)- are likely to play an increasingly important role in the development of novel therapeutics.
1018966-60-3 (9H-Pyrido[2,3-b]indole, 2-methyl-4-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)